Cas no 116035-72-4 (6-Bromo-7-methylimidazo[4,5-b]pyridin-2(3h)-one)

• Product Name: 6-Bromo-7-methylimidazo[4,5-b]pyridin-2(3h)-one
• CAS No: 116035-72-4
• MF: C₇H₆BrN₃O
• MW: 228.046040058136
• MDL: MFCD22561414
• CID: 4561299
• PubChem ID: 118294130
• Update Time: 2025-09-24

6-Bromo-7-methylimidazo[4,5-b]pyridin-2(3h)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-methylimidazo[4,5-b]pyridin-2(3H)-one
• 2H-Imidazo[4,5-b]pyridin-2-one, 6-bromo-1,3-dihydro-7-methyl-
• 6-Bromo-7-methyl-1,3-dihydro-imidazo[4,5-b]pyridin-2-one
• 6-Bromo-7-methylimidazo[4,5-b]pyridin-2(3h)-one

• MDL： MFCD22561414
• Inchi： 1S/C7H6BrN3O/c1-3-4(8)2-9-6-5(3)10-7(12)11-6/h2H,1H3,(H2,9,10,11,12)
• InChI Key： DHIZZMFOQOXHSS-UHFFFAOYSA-N
• SMILES： C12NC(=O)NC1=C(C)C(Br)=CN=2

Computed Properties

• Exact Mass: 226.96942g/mol
• Monoisotopic Mass: 226.96942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridinones